Cas no 920943-57-3 (4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid)

• Product Name: 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid
• CAS No: 920943-57-3
• MF: C₁₄H₁₄N₂O₅
• MW: 290.271363735199
• CID: 5979872
• PubChem ID: 16647935
• Update Time: 2025-05-22

4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid
• 4-[[1-(2-methoxyethyl)-2,5-dioxopyrrol-3-yl]amino]benzoic acid
• Benzoic acid, 4-[[2,5-dihydro-1-(2-methoxyethyl)-2,5-dioxo-1H-pyrrol-3-yl]amino]-
• 920943-57-3
• AKOS003062224
• F2381-0273
• 4-{[1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl]amino}benzoic acid
• 4-((1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid

• Inchi： 1S/C14H14N2O5/c1-21-7-6-16-12(17)8-11(13(16)18)15-10-4-2-9(3-5-10)14(19)20/h2-5,8,15H,6-7H2,1H3,(H,19,20)
• InChI Key： WLIGMFUWZBDMPZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC2=CC(=O)N(CCOC)C2=O)C=C1

Computed Properties

• Exact Mass: 290.09027155g/mol
• Monoisotopic Mass: 290.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.437±0.06 g/cm3(Predicted)
• Boiling Point: 490.6±45.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Additional information on 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid

4-{1-(2-Methoxyethyl)-2,5-Dioxo-2,5-Dihydro-1H-Pyrrol-3-Ylamino}Benzoic Acid: A Comprehensive Overview

The compound 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid, identified by the CAS registry number 920943-57-3, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a benzoic acid moiety with a substituted pyrrole ring, creating a structure that exhibits interesting chemical and biological properties.

The core structure of this compound consists of a benzoic acid group attached to an amino-substituted pyrrole ring. The pyrrole ring is further modified with a 2,5-dioxo group and a 1-(2-methoxyethyl) substituent. These functional groups contribute to the molecule's versatility, enabling it to participate in various chemical reactions and interactions. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of developing new pharmaceutical agents.

One of the most notable aspects of 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid is its role in medicinal chemistry. Researchers have explored its ability to act as a building block for constructing complex heterocyclic compounds. For instance, the benzoic acid group can undergo esterification or amide formation, while the pyrrole ring provides a platform for further functionalization. These properties make it an attractive candidate for use in drug design programs targeting various therapeutic areas.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis typically begins with the preparation of the pyrrole intermediate, which is then coupled with the benzoic acid derivative. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the synthesis more feasible on an industrial scale.

The biological activity of CAS No. 920943-57-3 has been studied in several contexts. In vitro assays have shown that it exhibits moderate inhibitory activity against certain enzymes associated with inflammatory processes. Additionally, preliminary pharmacokinetic studies suggest that it has acceptable absorption and bioavailability profiles, which are critical factors for its potential use as an orally administered drug.

From an environmental perspective, the compound's stability and degradation pathways have been investigated to assess its ecological impact. Studies indicate that it undergoes hydrolysis under specific conditions, leading to the formation of less complex byproducts. These findings are essential for ensuring that its production and use align with sustainable chemical practices.

In conclusion, 4-{1-(2-methoxyethyl)-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-ylamino}benzoic acid represents a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a promising candidate for further research and development in various fields of science and technology.